Cas no 2098010-91-2 (2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• CAS No: 2098010-91-2
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 5045719
• Update Time: 2025-06-08

2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• 2-(6-pyridin-4-ylimidazo[1,2-b]pyrazol-1-yl)ethanol
• 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

• Inchi： 1S/C12H12N4O/c17-8-7-15-5-6-16-12(15)9-11(14-16)10-1-3-13-4-2-10/h1-6,9,17H,7-8H2
• InChI Key： MKXYFDQGENOCED-UHFFFAOYSA-N
• SMILES： OCCN1C=CN2C1=CC(C1C=CN=CC=1)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 0
• Topological Polar Surface Area: 55.4

Additional information on 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

Introduction to 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol (CAS No. 2098010-91-2)

2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol, identified by its CAS number 2098010-91-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a fused imidazo[1,2-b]pyrazole core linked to a pyridine moiety through an ethyl chain. The unique arrangement of nitrogen-containing heterocycles in its molecular framework makes it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol encompasses multiple pharmacophoric elements that are known to interact with biological targets. The imidazo[1,2-b]pyrazole ring is a well-documented scaffold in medicinal chemistry, exhibiting a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the pyridine substituent at the 6-position further enhances its potential by introducing additional hydrogen bonding and hydrophobic interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies suggest that 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol may interact with enzymes and receptors involved in critical cellular pathways. For instance, its structural features are reminiscent of compounds that have shown efficacy in modulating kinases and other signaling proteins, which are often implicated in diseases such as cancer and neurodegeneration.

In the context of drug discovery, the synthesis and optimization of analogs derived from 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol represent an active area of research. By modifying substituents on the pyridine or imidazo[1,2-b]pyrazole rings, chemists aim to enhance potency, selectivity, and pharmacokinetic properties. The ethanolic side chain at the 1-position also offers opportunities for further functionalization, potentially leading to improved solubility or bioavailability.

One of the most exciting aspects of this compound is its potential application in targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous biological processes, and disrupting these interactions with small molecules has emerged as a viable strategy for therapeutic intervention. The multifaceted nature of 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol suggests that it may serve as a scaffold for developing inhibitors against relevant PPIs.

Moreover, the compound's ability to cross the blood-brain barrier has been hypothesized based on its structural features. This property is particularly relevant for treating central nervous system (CNS) disorders, where many therapeutic candidates fail due to poor penetration into the brain. Preclinical studies are underway to evaluate whether derivatives of 2-(6-(Pyridin-4-yli)-imidazo[¹,²-b]pyrazolel)ethanol (CAS No. 2098010-91-2) can effectively bypass this barrier while maintaining biological activity.

The synthesis of CAS No 2098010-91-2) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the heterocyclic core efficiently. These methods not only streamline the synthetic route but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

In recent years, there has been growing interest in exploring natural product-inspired scaffolds for drug development. The structural motif present in CAS No 2098010-91-2) bears resemblance to certain alkaloids found in plants, which have long been used in traditional medicine due to their biological activities. By leveraging natural product analogs like this one, researchers hope to uncover novel therapeutic agents with improved efficacy and reduced side effects.

The pharmacological profile of CAS No 2098010-91-2) is still under investigation; however preliminary data indicate promising activity against several disease-related targets. For example, it has shown inhibitory effects on certain kinases associated with tumor growth and metastasis. Additionally

, it exhibits anti-inflammatory properties by modulating cytokine production pathways.These findings underscore its potential as a lead compound for further development into novel therapeutics.

The development of novel drug candidates is not without challenges; howeverthe versatilityof CAS No 2098010-91-2) as a scaffold offers numerous opportunities for optimization. By systematically modifying its structureand evaluating its biological activityin vitroandin vivo researchers can fine-tune its properties for specific therapeutic applications. This iterative processis essential for bringing new drugs from benchto bedside